![molecular formula C17H13BrClN3O4 B5517969 2-(2-bromo-4-chlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide](/img/structure/B5517969.png)
2-(2-bromo-4-chlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-bromo-4-chlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide is a useful research compound. Its molecular formula is C17H13BrClN3O4 and its molecular weight is 438.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 436.97780 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Compounds with structural similarities have been synthesized and characterized, exploring their chemical properties and potential applications. For instance, research on pyridine-based hydrazone derivatives has highlighted their synthesis via ultrasonication, providing insights into their structural stabilization through intra- and intermolecular hydrogen bonds, which is crucial for materials science, particularly in the design of materials with specific optical properties (Khalid et al., 2021).
Anticancer Activity
Derivatives of the compound have been evaluated for their anticancer potency, demonstrating significant activity against various cancer cell lines, including human breast adenocarcinoma (MCF-7) and human lung carcinoma (A549), through mechanisms such as DNA synthesis inhibition and inducing apoptosis (Turan-Zitouni et al., 2018).
Antimicrobial and Antifungal Activities
Research has also focused on evaluating the antimicrobial and antifungal activities of related compounds, revealing their effectiveness against both Gram-positive and Gram-negative bacteria at low concentrations. These studies contribute to the search for new antimicrobial agents in the fight against resistant strains of bacteria (Holla et al., 2000).
Nonlinear Optical Properties
Investigations into the nonlinear optical (NLO) properties of hydrazone derivatives related to the compound have been conducted, showing potential applications in optical devices such as optical limiters and switches. These studies underscore the significance of such compounds in developing new materials with tailored optical properties (Naseema et al., 2010).
Antiprotozoal Activity
The antiprotozoal activity of (E)-cinnamic N-acylhydrazone derivatives, related to the compound , has been explored, demonstrating moderate activity against Leishmania donovani and Trypanosoma brucei rhodesiense. These findings are valuable for developing new treatments for diseases caused by these protozoa (Carvalho et al., 2014).
Properties
IUPAC Name |
2-(2-bromo-4-chlorophenoxy)-N-[(E)-[(E)-3-(4-nitrophenyl)prop-2-enylidene]amino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrClN3O4/c18-15-10-13(19)5-8-16(15)26-11-17(23)21-20-9-1-2-12-3-6-14(7-4-12)22(24)25/h1-10H,11H2,(H,21,23)/b2-1+,20-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLXADTCOWJTARI-QWYVLEEQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC=NNC(=O)COC2=C(C=C(C=C2)Cl)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.